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Compound of Interest

Compound Name: Gadolinium-160

Cat. No.: B083645

A deep dive into the discovery of the element Gadolinium and the subsequent identification of
its stable isotope, 160Gd, reveals a story intertwined with the development of spectroscopy and
mass spectrometry. While the element itself was first identified in 1880, the confirmation of its
iIsotopic composition, including the stable isotope 160Gd, awaited the advent of more
sophisticated analytical techniques in the early 20th century.

The journey began with the discovery of the element Gadolinium by Swiss chemist Jean
Charles Galissard de Marignac in 1880.[1] His work laid the foundation for future investigations
into the fundamental properties of this rare earth element. However, it was the pioneering work
of British physicist F.W. Aston and his invention of the mass spectrograph that revolutionized
the understanding of elements and led to the discovery of isotopes for many non-radioactive
elements.[2][3]

While a definitive single publication marking the "discovery" of Gadolinium-160 is not readily
apparent from the historical record, its identification was a result of the systematic application of
mass spectrometry to the elements. Aston's work, particularly his publications in the 1920s and
his influential book "Isotopes," detailed the isotopic composition of numerous elements.
Although specific documentation pinpointing the exact date and experiment for gadolinium's
isotopes is scarce in readily available literature, it is within this period of intense isotopic
investigation that 160Gd was identified as a stable constituent of natural gadolinium.

By the 1940s, the isotopic abundances of gadolinium, including that of 160Gd, were well-
established, forming the basis for the internationally accepted atomic weight of the element.[4]
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This indicates that the discovery and characterization of 160Gd and its fellow isotopes occurred
in the preceding decades, solidifying the understanding of gadolinium as a multi-isotopic
element.

Properties of Gadolinium-160

Gadolinium-160 is a stable, naturally occurring isotope of gadolinium. Its properties have been
extensively characterized and are summarized in the table below.

Property Value
Symbol 160Gd
Atomic Number (2) 64

Mass Number (A) 160

Natural Abundance 21.86%
Atomic Mass 159.927054 u
Stability Stable

Experimental Determination of Isotopic Abundance

The determination of the isotopic composition of elements like gadolinium relies on the
principles of mass spectrometry. The general workflow for such an analysis is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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